Cas no 77229-67-5 (Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)-)

• Product Name: Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)-
• CAS No: 77229-67-5
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• MDL: MFCD00601267
• CID: 1783717
• PubChem ID: 157027
• Update Time: 2025-05-20

Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- Chemical and Physical Properties

Names and Identifiers

• N-{4-[(6-methoxyquinolin-8-yl)amino]pentyl}acetamide
• N-Acetylprimaquine
• N-[4-[(6-methoxyquinolin-8-yl)amino]pentyl]acetamide
• Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)-
• YVURERLGLAYCCQ-UHFFFAOYSA-N
• NOCAS_891602
• PRI_302.1864_17.0
• 8-[4-Acetamino-1-methylbutylamino]-6-methoxyquinoline
• N-(4-[(6-Methoxy-8-quinolinyl)amino]pentyl)acetamide #
• CHEMBL1758
• AKOS037646464
• UNII-F3ABJ6T77Z
• NS00014472
• 77229-67-5
• WR 230837
• F3ABJ6T77Z
• D93104
• AS-68966
• N-(4-((6-METHOXY-8-QUINOLINYL)AMINO)PENTYL)ACETAMIDE
• N-(4-((6-Methoxyquinolin-8-yl)amino)pentyl)acetamide
• DTXSID50891602

• MDL： MFCD00601267
• Inchi： 1S/C17H23N3O2/c1-12(6-4-8-18-13(2)21)20-16-11-15(22-3)10-14-7-5-9-19-17(14)16/h5,7,9-12,20H,4,6,8H2,1-3H3,(H,18,21)
• InChI Key： YVURERLGLAYCCQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=CC=CN=C2C(=C1)NC(C)CCCNC(C)=O

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)-

Comprehensive Guide to Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- (CAS No. 77229-67-5)

Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- (CAS No. 77229-67-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique quinoline and acetamide structural motifs, is widely studied for its potential applications in drug development and biochemical research. The presence of the 6-methoxy-8-quinolinyl group in its structure makes it particularly interesting for researchers exploring novel therapeutic agents.

The chemical structure of Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- features a pentyl linker connecting the acetamide moiety to the 6-methoxy-8-quinolinyl group. This configuration is crucial for its biological activity, as it allows for optimal interaction with various biological targets. The methoxy group at the 6-position of the quinoline ring enhances the compound's solubility and stability, making it a valuable candidate for further research.

In recent years, the demand for quinoline-based compounds like Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- has surged due to their potential in addressing global health challenges. Researchers are particularly interested in its role in developing treatments for infectious diseases and chronic conditions. The compound's ability to modulate specific biochemical pathways makes it a promising candidate for future therapeutic applications.

One of the most searched questions related to this compound is: "What are the potential applications of Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- in drug discovery?" Studies suggest that this compound could be used in the development of antimicrobial and anti-inflammatory agents. Its quinoline core is known to interact with DNA and proteins, which is a key mechanism in many pharmaceutical applications.

The synthesis of Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- involves multi-step organic reactions, starting with the functionalization of the quinoline ring. The methoxy group is typically introduced early in the synthesis, followed by the attachment of the pentyl linker and the acetamide moiety. This process requires precise control of reaction conditions to ensure high yield and purity.

Another trending topic in the scientific community is the structure-activity relationship (SAR) of quinoline derivatives. Researchers are keen to understand how modifications to the Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- structure can enhance its biological activity. For instance, altering the length of the pentyl chain or substituting the methoxy group could lead to compounds with improved efficacy and reduced side effects.

From a market perspective, the global demand for specialty chemicals like Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- is expected to grow steadily. Pharmaceutical companies and research institutions are increasingly investing in the development of novel quinoline-based compounds to address unmet medical needs. This trend is driven by the rising prevalence of diseases that require innovative treatment options.

In conclusion, Acetamide, N-(4-((6-methoxy-8-quinolinyl)amino)pentyl)- (CAS No. 77229-67-5) represents a fascinating area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound of significant interest. As scientific advancements continue, we can expect to see more breakthroughs involving this and related quinoline derivatives.